Kallikrein Inhibitor
  • PKSI-527
    PKSI-527
    • Cat. No.:
    • B034811
    • CAS No.:
    • 128837-71-8
    • Molecular Formula:
    • C25H32ClN3O4
    • Molecular Weight:
    • 474.0 g/mol
    Description
    PKSI-527 is an inhibitor of plasma kallikrein (Ki = 0.81 μM). It is selective for plasma kallikrein over glandular kallikrein, plasmin, thrombin, urokinase, and Factor Xa (Kis = >500, 390, >500, 200, and >500 μM...
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  • Avoralstat
    Avoralstat
    • Cat. No.:
    • B605706
    • CAS No.:
    • 918407-35-9
    • Molecular Formula:
    • C28H27N5O5
    • Molecular Weight:
    • 513.5 g/mol
    Description
    Avoralstat has been used in trials studying the prevention of HAE and Hereditary Angioedema.
    AVORALSTAT is a small molecule drug with a maximum clinical trial phase of III and has 1 investigational indication...
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  • D-Pro-Phe-Arg-Chloromethylketone
    D-Pro-Phe-Arg-Chloromethylketone
    • Cat. No.:
    • B1336709
    • CAS No.:
    • 88546-74-1
    • Molecular Formula:
    • C21H31ClN6O3
    • Molecular Weight:
    • 451.0 g/mol
    Description
    D-Pro-Phe-Arg-Chloromethylketone is a useful research compound. Its molecular formula is C21H31ClN6O3 and its molecular weight is 451.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Pro-...
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  • ONO-3307
    ONO-3307
    • Cat. No.:
    • B1662445
    • CAS No.:
    • 76472-28-1
    • Molecular Formula:
    • C14H14N4O4S
    • Molecular Weight:
    • 334.35 g/mol
    Description
    RN given refers to parent cpd;  structure given in first source
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  • ONO-3307
    ONO-3307
    • Cat. No.:
    • B1677311
    • CAS No.:
    • Molecular Formula:
    • C15H18N4O7S2
    • Molecular Weight:
    • 430.5 g/mol
    Description
    Ono-3307 is a protease inhibitor potentially for the treatment of thrombosis. ONO-3307 competitively inhibited trypsin, thrombin, plasma kallikrein, plasmin, pancreatic kallikrein and chymotrypsin;  and the...
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  • Berotralstat Hydrochloride
    Berotralstat Hydrochloride
    • Cat. No.:
    • B10823777
    • CAS No.:
    • 1809010-52-3
    • Molecular Formula:
    • C30H28Cl2F4N6O
    • Molecular Weight:
    • 635.5 g/mol
    Description
    See also: Berotralstat (has active moiety).
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  • PPACK II
    PPACK II
    • Cat. No.:
    • B12336198
    • CAS No.:
    • Molecular Formula:
    • C25H33ClN6O3
    • Molecular Weight:
    • 501.0 g/mol
    Description
    PPACK II is a useful research compound. Its molecular formula is C25H33ClN6O3 and its molecular weight is 501.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PPACK II suitable for many res...
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  • Plasma kallikrein-IN-2
    Plasma kallikrein-IN-2
    • Cat. No.:
    • B12417993
    • CAS No.:
    • Molecular Formula:
    • C28H24ClF3N8O3
    • Molecular Weight:
    • 613.0 g/mol
    Description
    Plasma kallikrein-IN-2 is a useful research compound. Its molecular formula is C28H24ClF3N8O3 and its molecular weight is 613.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Plasma kallikr...
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  • Plasma kallikrein-IN-1
    Plasma kallikrein-IN-1
    • Cat. No.:
    • B14918764
    • CAS No.:
    • Molecular Formula:
    • C23H25F2N7O
    • Molecular Weight:
    • 453.5 g/mol
    Description
    Plasma kallikrein-IN-1 is a useful research compound. Its molecular formula is C23H25F2N7O and its molecular weight is 453.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Plasma kallikrein...
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  • Sebetralstat
    Sebetralstat
    • Cat. No.:
    • B15073893
    • CAS No.:
    • 1933514-13-6
    • Molecular Formula:
    • C26H26FN5O4
    • Molecular Weight:
    • 491.5 g/mol
    Description
    Sebetralstat is a Plasma Kallikrein Inhibitor. The mechanism of action of sebetralstat is as a Kallikrein Inhibitor.
    SEBETRALSTAT is a small molecule drug with a maximum clinical trial phase of III (across al...
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